4-Ethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine

• IUPAC Name: 4-ethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine
• InChI: InChI=1S/C9H14N2S/c1-2-6-4-3-5-7-8(6)11-9(10)12-7/h6H,2-5H2,1H3,(H2,10,11)
• InChI Key: QXHZMZAJAOXCIZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCCC2=C1N=C(S2)N
• Molecular Formula: C9H14N2S
• Molecular Weight: 182.29 g/mol

Description

“4-Ethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine” is a chemical compound. It is also known as 6-ethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-ylamine hydrochloride. The CAS Number of this compound is 1181458-46-7.

Molecular Structure Analysis

The molecular weight of “this compound” is 218.75. The InChI code is 1S/C9H14N2S.ClH/c1-2-6-3-4-7-8(5-6)12-9(10)11-7;/h6H,2-5H2,1H3,(H2,10,11);1H.

It has a storage temperature of room temperature.

Mechanism of Action

The mechanism of action of 4-Ethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine is not fully understood, but it is believed to act on the GABAergic system in the brain. It has been shown to increase GABA levels in the brain, which can lead to a decrease in seizure activity and an increase in neuroprotection.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects, including anticonvulsant, anti-inflammatory, and antioxidant properties. It has also been shown to have anxiolytic and antidepressant effects, making it a promising candidate for the treatment of anxiety and depression.

Advantages and Limitations for Lab Experiments

4-Ethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine has several advantages for use in lab experiments, including its high degree of purity, ease of synthesis, and relatively low cost. However, it also has some limitations, including its limited solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for research on 4-Ethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine, including its potential use in the treatment of epilepsy, anxiety, and depression. It could also be used in the development of new drugs for these and other diseases. Additionally, further studies are needed to fully understand its mechanism of action and potential side effects.
Conclusion
In conclusion, this compound is a promising compound with a unique structure that makes it useful in a variety of scientific research applications. Its anticonvulsant, anti-inflammatory, and antioxidant properties make it a promising candidate for the treatment of a variety of diseases. While there are still many unanswered questions about its mechanism of action and potential side effects, further research is needed to fully explore its potential as a therapeutic agent.

Scientific Research Applications

4-Ethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine has been used in a variety of scientific research applications, including drug development, biochemical studies, and neuropharmacology. It has been shown to have anticonvulsant, anti-inflammatory, and antioxidant properties, making it a promising candidate for the treatment of a variety of diseases.

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements include H315, H319, and H335. Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.